Cas no 78472-08-9 (2,5-Cyclohexadiene-1,4-dione,2-heptadecyl-6-methoxy-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2-heptadecyl-6-methoxy-
• CAS No: 78472-08-9
• MF: C₂₄H₄₀O₃
• MW: 376.57260799408
• CID: 564588
• PubChem ID: 11689358
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-heptadecyl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-heptadecyl-6-methoxy-
• PALLASONE B
• 2-HEPTADECYL-6-METHOXYCYCLOHEXA-2,5-DIENE-1,4-DIONE
• 78472-08-9

• Inchi： 1S/C24H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-22(25)20-23(27-2)24(21)26/h19-20H,3-18H2,1-2H3
• InChI Key： QEXKEEHFBIWZLW-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C=C1CCCCCCCCCCCCCCCCC)=O)OC

Computed Properties

• Exact Mass: 376.2979
• Monoisotopic Mass: 376.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones